Cas no 873426-76-7 (tert-Butyldimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)silane)

• Product Name: tert-Butyldimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)silane
• CAS No: 873426-76-7
• MF: C₁₈H₃₁BO₃Si
• MW: 334.333446741104
• MDL: MFCD22415435
• CID: 1878186
• PubChem ID: 89990012
• Update Time: 2025-04-21

tert-Butyldimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)silane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane,2-[4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]phenyl]-4,4,5,5-tetramethyl-
• tert-Butyldimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)silane
• SCHEMBL15499789
• CS-0356644
• EN300-343308
• tert-butyldimethyl[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]silane
• tert-butyl-dimethyl-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]silane
• 873426-76-7
• F73317
• tert-butyldimethyl[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]silane
• MFCD22415435

• MDL： MFCD22415435
• Inchi： 1S/C18H31BO3Si/c1-16(2,3)23(8,9)20-15-12-10-14(11-13-15)19-21-17(4,5)18(6,7)22-19/h10-13H,1-9H3
• InChI Key： HUHNCIBKFJVPQH-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

• Exact Mass: 334.2135515g/mol
• Monoisotopic Mass: 334.2135515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų